Cas no 1260815-76-6 (6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 1260815-76-6
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• CID: 1081583
• PubChem ID: 71748411
• Update Time: 2025-05-19

6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde
• SCHEMBL25157109
• 1260815-76-6
• DTXSID20857513

• Inchi： 1S/C8H4BrFN2O/c9-5-1-7(10)8-11-2-6(4-13)12(8)3-5/h1-4H
• InChI Key： RSPYLJWLLVBXAP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC=C(C=O)N2C=1)F

Computed Properties

• Exact Mass: 241.94910g/mol
• Monoisotopic Mass: 241.94910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.4Ų

Additional information on 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde

6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1260815-76-6): A Versatile Building Block in Pharmaceutical and Material Sciences

6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1260815-76-6) is a highly specialized heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and material science. This imidazo[1,2-a]pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting neurological disorders and inflammatory diseases.

The molecular structure of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde combines several pharmacologically important motifs: a imidazo[1,2-a]pyridine core, a bromo substituent at position 6, a fluoro substituent at position 8, and an aldehyde functional group at position 3. This combination makes it an exceptionally versatile building block for medicinal chemistry, allowing for various derivatization strategies through nucleophilic aromatic substitution (the bromo group) and condensation reactions (the aldehyde group).

Recent studies have highlighted the importance of fluoroimidazo[1,2-a]pyridine derivatives in drug discovery, particularly in the development of CNS-targeting compounds. The presence of both bromo and fluoro substituents enhances the compound's ability to participate in various cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently search for "imidazo[1,2-a]pyridine synthesis" and "fluoro-bromo heterocycle applications," reflecting the growing interest in this chemical space.

In pharmaceutical applications, 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde has shown promise as a precursor for potential therapeutic agents. The compound's structural features are particularly relevant in the context of current research trends focusing on "small molecule kinase inhibitors" and "neuroprotective agents." Its ability to modulate protein-protein interactions makes it valuable for developing treatments for neurodegenerative diseases, a hot topic in medical research with increasing search volume for terms like "Alzheimer's drug development" and "Parkinson's disease treatment."

The synthetic utility of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde extends beyond pharmaceuticals. In material science, this compound serves as a building block for organic electronic materials. The electron-deficient nature of the imidazo[1,2-a]pyridine core, combined with the electron-withdrawing effects of the bromo and fluoro substituents, makes derivatives of this compound interesting candidates for organic semiconductors. This aligns with current industry trends toward "organic electronic materials" and "flexible electronics," which show consistently high search interest.

From a chemical perspective, the aldehyde functionality at position 3 provides a convenient handle for further functionalization through various organic transformations, including reductive amination, condensation reactions, and nucleophilic additions. This versatility explains why search terms like "heterocyclic aldehyde applications" and "imidazo[1,2-a]pyridine derivatization" are becoming increasingly common in chemical literature searches.

Quality control of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde typically involves HPLC analysis to ensure high purity, which is crucial for its applications in sensitive pharmaceutical syntheses. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Researchers often look for information about "imidazo[1,2-a]pyridine stability" and "heterocyclic compound storage," indicating practical concerns in laboratory handling.

The growing importance of 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde is reflected in patent literature, where it appears as a key intermediate in several recent pharmaceutical patents. This correlates with search trends showing increased interest in "patented pharmaceutical intermediates" and "novel heterocyclic compounds." The compound's unique substitution pattern offers distinct advantages in intellectual property strategies for drug development.

In conclusion, 6-Bromo-8-fluoroimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1260815-76-6) represents a valuable tool for researchers across multiple disciplines. Its combination of reactive sites, structural complexity, and biological relevance makes it particularly suited for current research priorities in both pharmaceutical development and advanced materials. As the scientific community continues to explore the potential of fluorinated heterocycles and functionalized imidazo[1,2-a]pyridines, this compound is likely to maintain its position as an important building block in synthetic chemistry.